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Compound of Interest

Compound Name: Diacetylbiopterin

Cat. No.: B8821943 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides crucial safety and logistical

information for handling Diacetylbiopterin, a derivative of Biopterin. Due to the limited specific

toxicological data on Diacetylbiopterin, this guidance also incorporates safety information for

its parent compound, Biopterin, and the related compound, Diacetyl, to ensure a

comprehensive approach to safety.

Chemical and Physical Properties
A summary of the key quantitative data for Diacetylbiopterin and its related compounds is

presented below for easy comparison.
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Property
Diacetylbiopterin
(1',2'-O-diacetyl-L-
biopterin)

Diacetyl (2,3-
Butanedione)

L-Biopterin

CAS Number 62933-57-7[1][2][3][4] 431-03-8[5][6] 22150-76-1[7]

Molecular Formula C13H15N5O5[2][4] C4H6O2[5] C9H11N5O3[8]

Molecular Weight 321.29 g/mol [2] 86.09 g/mol 237.22 g/mol

Appearance Crystalline solid Yellow-green liquid[5] Off-white solid

Boiling Point
478.7±55.0 °C

(Predicted)[2]
88 °C[5] Not available

Solubility
Soluble in DMSO and

dimethylformamide[9]
Soluble in water

Very slightly soluble in

water[8]

Storage Temperature -20°C[9] 2-8°C 2-8°C

Hazard Identification and Personal Protective Equipment
(PPE)
The primary hazards associated with Diacetylbiopterin are skin, eye, and respiratory irritation.

Diacetyl, a related compound, presents more severe hazards, including high flammability and

toxicity upon inhalation, which can lead to a serious lung disease known as bronchiolitis

obliterans ("popcorn lung").[10][11][12] Therefore, a cautious approach is necessary.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[13]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat or chemical-resistant

suit should be worn to prevent skin contact.[13]

Respiratory Protection: When handling the powder outside of a certified chemical fume hood,

a NIOSH-approved respirator with organic vapor cartridges and particulate filters is required

to prevent inhalation.[14]
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Operational Plan: Step-by-Step Handling Procedures
Adherence to a strict operational workflow is critical to minimize exposure and ensure safety.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[14][15]

Ensure that an eyewash station and safety shower are readily accessible.[15]

Remove all potential ignition sources, as Diacetyl is highly flammable.[16]

2. Handling the Compound:

Wear the appropriate PPE as specified above.

Avoid generating dust when handling the solid form.

If working with a solution, avoid creating aerosols.

Wash hands thoroughly after handling the material.[15]

3. In Case of a Spill:

Evacuate the area and restrict access.

Wearing appropriate PPE, cover the spill with an absorbent material.

Collect the absorbed material into a sealed, labeled container for proper disposal.

Ventilate the area and clean the spill site thoroughly.

Disposal Plan
Proper disposal of Diacetylbiopterin and contaminated materials is essential to prevent

environmental contamination and ensure safety.

Solid Waste: Collect solid Diacetylbiopterin waste and contaminated materials (e.g., gloves,

absorbent pads) in a clearly labeled, sealed container.
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Liquid Waste: Collect liquid waste containing Diacetylbiopterin in a labeled, sealed, and

chemical-resistant container.

Disposal Route: All waste must be disposed of as hazardous chemical waste in accordance

with local, state, and federal regulations. Contact your institution's Environmental Health and

Safety (EHS) department for specific guidance on disposal procedures. Do not dispose of

down the drain or in regular trash.

Visual Guidance: Workflow and Safety
To further clarify the procedural steps, the following diagrams illustrate the key workflows for

handling Diacetylbiopterin safely.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b8821943?utm_src=pdf-body
https://www.benchchem.com/product/b8821943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8821943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation
Handling Cleanup & Disposal

Don PPE:
- Goggles
- Gloves

- Lab Coat

Work in Fume Hood Weigh Compound Prepare Solution Decontaminate Surfaces Dispose of Waste Doff PPE
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Immediate Actions

Cleanup (if safe)

Spill Occurs

Evacuate Area

Alert Supervisor

Consult SDS

Don Appropriate PPE

Contain Spill

Collect Waste

Clean Area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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